Cas no 74455-26-8 (Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate
• CAS No: 74455-26-8
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 1094844
• PubChem ID: 73554609
• Update Time: 2025-09-28

Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate
• 74455-26-8
• Ethyl3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate
• SB63866

• Inchi： 1S/C14H13N3O2/c1-2-19-14(18)13-11(16)10(8-15)12(17-13)9-6-4-3-5-7-9/h3-7,17H,2,16H2,1H3
• InChI Key： GYVZJYOWNDXDLR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C#N)=C(C2C=CC=CC=2)N1)N)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.9Ų

Additional information on Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate (CAS No. 74455-26-8)

Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate (CAS No. 74455-26-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring an ethyl ester group, a cyano substituent, and a phenyl ring, which collectively contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of heterocyclic compounds, particularly in the development of novel drug candidates and crop protection agents.

The compound's 3-amino-4-cyano-5-phenyl backbone is of particular interest due to its ability to participate in multicomponent reactions, such as the Hantzsch pyrrole synthesis, enabling the creation of complex molecular architectures. Its carboxylate ester functionality further enhances its utility as a precursor for bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis. Recent studies highlight its potential in medicinal chemistry, where it serves as a scaffold for kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance.

From an industrial perspective, Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate is valued for its high purity and stability, making it a reliable intermediate in large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, ensuring compliance with Good Manufacturing Practices (GMP). The compound's solubility in polar organic solvents like DMF and DMSO also facilitates its use in high-throughput screening assays, a critical step in modern drug discovery pipelines.

In the context of user search trends, queries related to "pyrrole derivatives in drug development" and "sustainable synthesis of heterocycles" have surged, reflecting the scientific community's focus on eco-friendly methodologies. Additionally, questions about "CAS 74455-26-8 suppliers" and "Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate price" indicate growing commercial demand. This compound's alignment with AI-driven molecular design trends further underscores its relevance, as computational tools increasingly predict its utility in targeted therapies.

Safety and handling of Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous, its nitrile group warrants cautious handling to avoid unnecessary exposure. Regulatory databases such as REACH and PubChem provide comprehensive data sheets, reinforcing its status as a research-grade chemical.

In summary, Ethyl 3-amino-4-cyano-5-phenyl-1H-pyrrole-2-carboxylate (CAS No. 74455-26-8) exemplifies the intersection of innovation and practical application in organic chemistry. Its structural versatility and compatibility with cutting-edge technologies position it as a key player in advancing life sciences and material engineering. As research evolves, this compound is poised to address emerging challenges in personalized medicine and agricultural sustainability, making it a focal point for both academia and industry.